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Frequently Asked Questions

How does temperature affect the viscosity of Nopco NXZ? The viscosity of Nopco NXZ is

significantly affected by temperature [1]. At 25°C, its typical viscosity is 170 mPa·s. When the

temperature drops to 5°C, the viscosity increases markedly to 2200 mPa·s. This indicates that the

product will flow much more slowly and may require different handling in cooler environments.

What is the recommended dosage for Nopco NXZ in an emulsion or latex? The recommended

usage level is 0.1 to 0.3 mass% on the solid weight of the emulsions and latexes [1].

What should I do if Nopco NXZ separates after long-term storage? The manufacturer advises to

mix well before using if separation occurs after long storage [1].

For which applications is Nopco NXZ especially recommended? It is a metallic soap-type anti-

foaming agent especially functional for latex and emulsion, particularly for acrylic, vinyl acetate, or

vinyl acetate-acrylic emulsions [1] [2]. It is also suitable for water-based paints and adhesives [1].

Key Technical Data of Nopco NXZ
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The table below summarizes the fundamental physical and chemical properties of Nopco NXZ as provided

in the technical datasheets.

Property Value / Description

Composition Mixture of mineral oil, metallic soap, and nonionic surfactant [1]

Appearance Light yellowish brown liquid [1]

Ionicity Nonionic [1]

Specific Gravity 0.89 (at 20°C) [1]

pH 5.1 (2 mass% aqueous dispersion) [1]

Flash Point 174 °C [1]

Dilution Can be used directly or diluted with water [1]

Hard Water Resistance Good [1]

Experimental Protocol: Evaluating Defoamer Efficacy

To systematically assess the defoaming performance of Nopco NXZ under different conditions, you can

adapt the following industry-standard test method. The workflow below outlines the key steps.
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Start Defoamer Test

Prepare Test Material
(100g NBR latex)

Condition to Target
Temperature (e.g., 25°C, 40°C)

Transfer to 500mL
Graduated Cylinder

Begin Nitrogen Bubbling
(0.5 L/min via G4 glass filter)

Monitor Foam Height

Add 0.5mL of 5% Defoamer
at Specified Foam Height

Record Foam Height vs. Time

Analyze Data:
Lower Final Foam = Better Performance

Click to download full resolution via product page
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Procedure in Detail:

Sample Preparation: Measure 100 g of your test material (e.g., NBR latex) into a 500 mL graduated
cylinder [1].

Temperature Equilibration: Condition the sample to your desired test temperature (e.g., 25°C or
40°C) and maintain it throughout the test [1].

Foam Generation: Introduce nitrogen gas from a G4 glass filter into the liquid at the bottom of the
cylinder. Maintain a consistent gas flow rate of 0.5 L/min to generate foam [1].

Defoamer Addition: When the foam reaches a predetermined height, add a specific volume of the
defoamer. A typical dosage is 0.5 mL of a 5 mass% dilution of Nopco NXZ [1].

Data Collection: Record the foam height immediately after addition and continue to monitor it over
time (e.g., every 15 seconds for 2 minutes). The lower the foam volume after addition, the better
the defoaming properties [1].

Interpreting Results:

Compare the foam collapse rates and final foam volumes at different temperatures to quantify

efficacy.
A slower collapse or a higher final foam volume at a specific temperature may indicate reduced

performance under that condition.

Troubleshooting Guide

The table below links common symptoms to their potential causes and suggested solutions.

Observation Potential Cause Recommended Action

High viscosity and
difficult to pump or

dispense

Storage or use at low
temperatures (as indicated by

2200 mPa·s viscosity at 5°C) [1]

Warm the product to around 25°C and
ensure storage within recommended

temperature ranges.

Reduced defoaming

performance

Incorrect dosage; Temperature-

induced viscosity change
affecting dispersion [1]

Re-optimize dosage for your specific

system. Ensure defoamer is well-dispersed.
Re-test efficacy at process temperature.

Separation in storage Long storage time, leading to
settling of components [1]

Mix the product thoroughly before use to
re-disperse any separated material [1].
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Important Considerations for Application

Dilution: If you choose to dilute Nopco NXZ with water for easier application, ensure this is done
under continuous mixing to maintain a stable dispersion [1].

Shelf Life: Be aware of the product's shelf life. BASF datasheet indicates a shelf life of 1 year for
Foamaster NXZ, which is the same product [3]. Always confirm this with your supplier.

I hope this technical support center provides a solid foundation for your experiments. The data clearly shows

that temperature is a critical factor for the handling and potentially the performance of Nopco NXZ.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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